![molecular formula C17H16N2O3S B4438615 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide](/img/structure/B4438615.png)
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide
Overview
Description
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide, also known as DM-BB, is a synthetic compound that has been widely used in scientific research due to its potential therapeutic applications. DM-BB has been found to exhibit various pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. In
Mechanism of Action
The exact mechanism of action of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide is not fully understood. However, it has been proposed that 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide exerts its pharmacological effects by modulating various signaling pathways. For example, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been found to inhibit the NF-κB pathway, which plays a crucial role in inflammation and cancer. 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has also been found to inhibit the activity of enzymes involved in inflammation, such as COX-2 and iNOS. In addition, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. Finally, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been found to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide is also stable and has a long shelf-life, making it suitable for long-term experiments. However, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has some limitations for lab experiments. It is a relatively new compound, and its pharmacological properties are not fully understood. Additionally, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide may have off-target effects that need to be considered when interpreting the results of experiments.
Future Directions
There are several future directions for the study of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide. First, more research is needed to fully understand the pharmacological properties of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide. Second, the potential therapeutic applications of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide in other diseases, such as cardiovascular disease and diabetes, should be explored. Third, the development of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide derivatives with improved pharmacological properties should be investigated. Finally, the use of 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide in combination with other drugs or therapies should be explored to enhance its therapeutic potential.
Scientific Research Applications
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been extensively studied for its therapeutic potential in various diseases. It has been found to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has also been shown to have anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells. Additionally, 2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2,6-dimethoxy-N-(2-methyl-1,3-benzothiazol-6-yl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c1-10-18-12-8-7-11(9-15(12)23-10)19-17(20)16-13(21-2)5-4-6-14(16)22-3/h4-9H,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQJIOMNQOVOZEM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=C(C=CC=C3OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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